8-[(4-Benzhydrylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione

• CAS RN: 851941-93-0
• Molecular Formula: C30H38N6O2
• Molecular Weight: 514.674
• IUPAC Name: 8-[(4-benzhydrylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione
• InChI: InChI=1S/C30H38N6O2/c1-22(2)15-16-36-25(31-28-27(36)29(37)33(4)30(38)32(28)3)21-34-17-19-35(20-18-34)26(23-11-7-5-8-12-23)24-13-9-6-10-14-24/h5-14,22,26H,15-21H2,1-4H3
• InChI Key: CZJNCZLOXHYYAW-UHFFFAOYSA-N
• SMILES: CC(C)CCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5
• solubility: not available

Description

The compound “8-[(4-Benzhydrylpiperazin-1-yl)methyl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione” is a complex organic molecule. It is related to a class of compounds known as human carbonic anhydrase (hCA) inhibitors. These inhibitors are often designed using a tail approach, with the benzhydrylpiperazine group acting as the tail.

Molecular Structure Analysis

The molecular structure of this compound is complex, and it’s designed to interact with human carbonic anhydrase (hCA) enzymes. The benzhydrylpiperazine group acts as a tail, and the acetamide moiety serves as a linker. The exact crystal structures of this compound in complex with hCA enzymes are not provided in the available resources.

Mechanism of Action

As a human carbonic anhydrase (hCA) inhibitor, this compound is designed to inhibit the action of the hCA enzyme. The inhibitor is stabilized by a higher number of polar and hydrophobic interactions in the active site of hCA VII compared to hCA II. The conformational flexibility of the linker and the tail length are fundamental features to establish significant differences in the number of favorable enzyme/inhibitor interactions and consequently in the inhibition selectivity against the two hCA isoforms.